Cas no 1936328-28-7 (1-benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-amine)

• Product Name: 1-benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-amine
• CAS No: 1936328-28-7
• MF: C₁₅H₂₀N₄
• MW: 256.346102714539
• MDL: MFCD30180310
• CID: 5162883
• PubChem ID: 122237451
• Update Time: 2025-06-13

1-benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine, 4-(1-methyl-1H-pyrazol-4-yl)-1-(phenylmethyl)-
• 1-benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-amine

• MDL： MFCD30180310
• Inchi： 1S/C15H20N4/c1-18-9-13(7-17-18)14-10-19(11-15(14)16)8-12-5-3-2-4-6-12/h2-7,9,14-15H,8,10-11,16H2,1H3
• InChI Key： ZAPOZOBNPSFCHK-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CC(C2=CN(C)N=C2)C(N)C1

Additional information on 1-benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-amine

Introduction to 1-benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-amine (CAS No. 1936328-28-7)

1-benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1936328-28-7, belongs to a class of heterocyclic molecules that are widely explored for their pharmacological properties. The presence of both benzyl and pyrazole moieties in its structure imparts a rich chemical diversity, making it a promising candidate for further investigation in drug discovery and development.

The molecular framework of 1-benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-amine consists of a pyrrolidine core substituted with a benzyl group at the 1-position and a 1-methylpyrazole moiety at the 4-position. This arrangement not only contributes to its distinct chemical identity but also opens up multiple avenues for functionalization and derivatization, which are crucial for tailoring its biological efficacy. The compound's structure suggests potential interactions with various biological targets, making it an intriguing subject for medicinal chemistry research.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their therapeutic potential. 1-benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-amine represents a significant advancement in this area, as it combines elements known to exhibit pharmacological activity. The benzyl group, for instance, is frequently found in bioactive molecules due to its ability to enhance solubility and metabolic stability. Similarly, the pyrazole ring is a well-documented pharmacophore that is present in numerous approved drugs, including antivirals, anti-inflammatory agents, and anticancer drugs.

One of the most compelling aspects of 1-benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-amine is its potential to serve as a scaffold for developing new therapeutic agents. The pyrrolidine core is particularly noteworthy, as it is a common motif in many bioactive compounds and has been shown to interact with a variety of biological targets. By incorporating this core into the molecule, researchers can leverage its known properties while also exploring new possibilities through structural modifications.

The synthesis of 1-benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-amine presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as multi-step organic synthesis, catalytic transformations, and modern purification methods have all contributed to the efficient production of this compound. These advancements not only facilitate research but also pave the way for its potential application in drug development.

Recent studies have begun to explore the biological activities of 1-benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-am ine, revealing promising results that warrant further investigation. Initial experiments have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors associated with various diseases. For instance, its structural features suggest potential interactions with kinases and other enzymes involved in signal transduction pathways. These interactions could be exploited to develop novel therapeutic strategies targeting conditions such as cancer, inflammation, and neurodegenerative disorders.

The benzyl group in 1-benzyl -4-( 1 -methyl - 1 H - pyrazol - 4 - yl ) pyrrolidin - 3 - am ine plays a crucial role in modulating its pharmacological properties. This moiety not only enhances the compound's solubility but also contributes to its metabolic stability, which are essential factors for drug-like characteristics. Additionally, the presence of the benzyl group allows for further functionalization, enabling researchers to fine-tune its biological activity through structural modifications.

The 1-methylpyrazole moiety is another key feature of this compound that contributes to its potential therapeutic applications. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The methyl group at the 4-position of the pyrazole ring further enhances its reactivity and binding affinity towards biological targets. This combination of structural elements makes 1-benzyl -4-( 1 -methyl - 1 H - pyrazol - 4 - yl ) pyrrolidin - 3 - am ine a versatile scaffold for developing novel drug candidates.

In conclusion, 1-benzyl -4-( 1 -methyl - 1 H - pyrazol - 4 - yl ) pyrrolidin - 3 - am ine (CAS No. 1936328 -28 -7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its molecular design offers multiple opportunities for functionalization and derivatization, making it an attractive candidate for further research in drug discovery and development. As our understanding of its pharmacological properties continues to grow, this compound holds promise for addressing various therapeutic challenges in the future.